N-(5-chloro-2-methoxyphenyl)-5-(2-furyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H11ClN2O4/c1-20-12-5-4-9(16)7-10(12)17-15(19)11-8-14(22-18-11)13-3-2-6-21-13/h2-8H,1H3,(H,17,19)
• InChI Key: OQLQOOODSKNOSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C15H11ClN2O4
• Molecular Weight: 318.71 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-5-(2-furyl)-3-isoxazolecarboxamide is a useful research compound. Its molecular formula is C15H11ClN2O4 and its molecular weight is 318.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 318.0407345 g/mol and the complexity rating of the compound is 398. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Isoxazole derivatives, including compounds with structures related to "N-(5-chloro-2-methoxyphenyl)-5-(2-furyl)-3-isoxazolecarboxamide," have been synthesized through various chemical reactions. These compounds are characterized using techniques such as elemental analysis, IR spectroscopy, 1H-NMR, and mass spectrometry to confirm their structures. The synthesis processes often involve cyclocondensation reactions and the use of specific reagents to introduce desired functional groups (Dhaduk & Joshi, 2022).

Biological Activities

Antimicrobial Activity

• Some novel isoxazole derivatives have demonstrated promising antimicrobial properties. Their in-vitro biological assays indicate significant antibacterial and antifungal activities against a range of Gram-positive and Gram-negative bacterial strains, as well as fungi like Aspergillus niger. This suggests potential applications in developing new antimicrobial agents (Dhaduk & Joshi, 2022).

Cytotoxicity

• Research into certain derivatives similar in structure has explored their cytotoxic activities against cancer cell lines. These studies provide insights into the compounds' potential therapeutic applications in cancer treatment. The evaluation of cytotoxicity involves screening against specific cancer cells to determine the compounds' effectiveness in inhibiting cell growth (Hassan, Hafez, & Osman, 2014).